Cas no 445479-60-7 (2-(Methylamino)-5-(trifluoromethyl)benzoic acid)

2-(Methylamino)-5-(trifluoromethyl)benzoic acid is a fluorinated benzoic acid derivative featuring both a methylamino group and a trifluoromethyl substituent on the aromatic ring. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which combine electron-withdrawing (trifluoromethyl) and electron-donating (methylamino) moieties. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid functionality allows for further derivatization. Its well-defined synthesis route and high purity make it a valuable intermediate for developing bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound’s stability under standard storage conditions ensures reliable performance in experimental applications.
2-(Methylamino)-5-(trifluoromethyl)benzoic acid structure
445479-60-7 structure
Product Name:2-(Methylamino)-5-(trifluoromethyl)benzoic acid
CAS No:445479-60-7
MF:C9H8F3NO2
MW:219.160532951355
CID:4651798
Update Time:2025-05-21

2-(Methylamino)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(methylamino)-5-(trifluoromethyl)benzoic acid
    • Z2492774591
    • 2-(Methylamino)-5-(trifluoromethyl)benzoic acid
    • Inchi： 1S/C9H8F3NO2/c1-13-7-3-2-5(9(10,11)12)4-6(7)8(14)15/h2-4,13H,1H3,(H,14,15)
    • InChI Key： DHGGWLNECBYZHW-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=C(C(=O)O)C=1)NC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • XLogP3: 3.7
  • Topological Polar Surface Area: 49.3

2-(Methylamino)-5-(trifluoromethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A861935-1g
2-(Methylamino)-5-(trifluoromethyl)benzoic acid
 445479-60-7 95%
1g
 $471.0 2023-03-01
Enamine
EN300-269958-0.05g
2-(methylamino)-5-(trifluoromethyl)benzoic acid
 445479-60-7 95.0%
0.05g
 $76.0 2025-02-20
Enamine
EN300-269958-0.1g
2-(methylamino)-5-(trifluoromethyl)benzoic acid
 445479-60-7 95.0%
0.1g
 $113.0 2025-02-20
Enamine
EN300-269958-0.25g
2-(methylamino)-5-(trifluoromethyl)benzoic acid
 445479-60-7 95.0%
0.25g
 $162.0 2025-02-20
Enamine
EN300-269958-0.5g
2-(methylamino)-5-(trifluoromethyl)benzoic acid
 445479-60-7 95.0%
0.5g
 $310.0 2025-02-20
Enamine
EN300-269958-1.0g
2-(methylamino)-5-(trifluoromethyl)benzoic acid
 445479-60-7 95.0%
1.0g
 $414.0 2025-02-20
Enamine
EN300-269958-2.5g
2-(methylamino)-5-(trifluoromethyl)benzoic acid
 445479-60-7 95.0%
2.5g
 $810.0 2025-02-20
Enamine
EN300-269958-5.0g
2-(methylamino)-5-(trifluoromethyl)benzoic acid
 445479-60-7 95.0%
5.0g
 $1199.0 2025-02-20
Enamine
EN300-269958-10.0g
2-(methylamino)-5-(trifluoromethyl)benzoic acid
 445479-60-7 95.0%
10.0g
 $1778.0 2025-02-20
1PlusChem
1P01B345-50mg
2-(Methylamino)-5-(trifluoromethyl)benzoic acid
 445479-60-7 95%
50mg
 $120.00 2025-03-19

2-(Methylamino)-5-(trifluoromethyl)benzoic acid Related Literature

Related Categories

445479-60-7 (2-(Methylamino)-5-(trifluoromethyl)benzoic acid) Related Products

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司